Cas no 1807163-65-0 (4-Bromo-2-hydroxy-6-nitropyridine)

• Product Name: 4-Bromo-2-hydroxy-6-nitropyridine
• CAS No: 1807163-65-0
• MF: C₅H₃BrN₂O₃
• MW: 218.992920160294
• CID: 4803171
• Update Time: 2025-10-29

4-Bromo-2-hydroxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-hydroxy-6-nitropyridine

• Inchi： 1S/C5H3BrN2O3/c6-3-1-4(8(10)11)7-5(9)2-3/h1-2H,(H,7,9)
• InChI Key： QFUDYWXAOLDJQP-UHFFFAOYSA-N
• SMILES： BrC1=CC(NC(=C1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 276
• XLogP3: 0.7
• Topological Polar Surface Area: 74.9

Additional information on 4-Bromo-2-hydroxy-6-nitropyridine

Introduction to 4-Bromo-2-hydroxy-6-nitropyridine (CAS No. 1807163-65-0)

4-Bromo-2-hydroxy-6-nitropyridine, identified by its Chemical Abstracts Service (CAS) number 1807163-65-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by a nitrogen-containing aromatic ring, which makes it a versatile scaffold for the synthesis of various biologically active molecules.

The structural features of 4-Bromo-2-hydroxy-6-nitropyridine include a bromine substituent at the 4-position, a hydroxyl group at the 2-position, and a nitro group at the 6-position. These functional groups contribute to its reactivity and potential applications in medicinal chemistry. The presence of multiple reactive sites allows for further derivatization, making it a valuable intermediate in the development of novel compounds.

In recent years, 4-Bromo-2-hydroxy-6-nitropyridine has been explored in several cutting-edge research studies due to its unique chemical properties. One notable area of interest is its role as a precursor in the synthesis of kinase inhibitors, which are crucial in targeted cancer therapies. The bromine atom at the 4-position facilitates cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or amino groups. This flexibility is particularly advantageous in generating libraries of compounds for high-throughput screening.

Additionally, the hydroxyl and nitro groups in 4-Bromo-2-hydroxy-6-nitropyridine contribute to its ability to participate in hydrogen bonding and redox reactions, respectively. These interactions are essential for designing molecules with specific binding affinities and metabolic stability. For instance, researchers have leveraged these properties to develop novel antimicrobial agents targeting resistant bacterial strains. The nitro group can be reduced to an amine, expanding the compound's utility in further functionalization.

The pharmaceutical industry has also shown interest in 4-Bromo-2-hydroxy-6-nitropyridine for its potential as a building block in drug discovery. Its pyridine core is a common motif in many approved drugs, including antiviral and anti-inflammatory agents. By modifying the substituents on this scaffold, scientists can fine-tune the pharmacokinetic and pharmacodynamic properties of new therapeutic entities. For example, recent studies have demonstrated its use in synthesizing potent Janus kinase (JAK) inhibitors, which are being investigated for treating autoimmune diseases.

From an agrochemical perspective, derivatives of 4-Bromo-2-hydroxy-6-nitropyridine have been investigated for their herbicidal and pesticidal activities. The structural diversity offered by this compound allows for the creation of molecules that interact selectively with biological targets in weeds or pests. Such applications are critical in developing sustainable agricultural practices that minimize environmental impact.

The synthetic methodologies employed in handling 4-Bromo-2-hydroxy-6-nitropyridine must adhere to rigorous safety and efficiency standards. While it is not classified as a hazardous material under standard regulations, proper handling protocols are essential to ensure safe laboratory practices. Techniques such as controlled temperature reactions and inert atmosphere conditions are often employed during its synthesis and purification.

In conclusion, 4-Bromo-2-hydroxy-6-nitropyridine (CAS No. 1807163-65-0) represents a significant compound in modern chemical research. Its structural versatility and reactivity make it indispensable in pharmaceutical development, particularly in designing kinase inhibitors and antimicrobial agents. As research continues to uncover new applications for this molecule, its importance in advancing medicinal chemistry and agrochemical innovation is likely to grow.